Cas no 868969-80-6 (N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868969-80-6
• MF: C₁₉H₁₆N₆O₂S
• MW: 392.434341430664
• CID: 6316934
• PubChem ID: 7190859
• Update Time: 2025-11-02

N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• AB00676345-01
• N-(4-methoxyphenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• F1835-0395
• AKOS024612894
• 868969-80-6
• N-(4-methoxyphenyl)-2-{[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• N-(4-methoxyphenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• Inchi： 1S/C19H16N6O2S/c1-27-15-4-2-14(3-5-15)21-17(26)12-28-18-7-6-16-22-23-19(25(16)24-18)13-8-10-20-11-9-13/h2-11H,12H2,1H3,(H,21,26)
• InChI Key： VRLNGAQFQFKHJG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1C=CC2=NN=C(C3C=CN=CC=3)N2N=1

Computed Properties

• Exact Mass: 392.10554495g/mol
• Monoisotopic Mass: 392.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Comprehensive Guide to N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868969-80-6)

In the realm of specialized chemical compounds, N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868969-80-6) stands out as a molecule of significant interest. This compound, with its intricate structure and unique properties, has garnered attention in various research fields. Its CAS number 868969-80-6 serves as a unique identifier, ensuring precise recognition in scientific databases and commercial catalogs.

The molecular structure of N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide combines multiple heterocyclic components, including a pyridin-4-yl group and a 1,2,4-triazolo[4,3-b]pyridazine core. These structural features contribute to its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its sulfanyl acetamide moiety, which may play a crucial role in biological interactions.

Recent trends in chemical research highlight a growing interest in triazolo-pyridazine derivatives, with CAS 868969-80-6 being a prime example. Scientists are exploring its potential as a building block for novel pharmaceuticals, especially in the development of kinase inhibitors and other targeted therapies. The compound's 4-methoxyphenyl group adds another layer of functionality, making it a versatile intermediate in organic synthesis.

From a commercial perspective, N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is gaining traction in the fine chemicals market. Its CAS registry number 868969-80-6 ensures proper identification in global trade, while its unique structure makes it valuable for custom synthesis projects. Suppliers often highlight its high purity grades (typically ≥95%) and its availability in milligram to gram quantities for research purposes.

The synthesis of 868969-80-6 typically involves multi-step organic reactions, with careful attention to the formation of its triazolo[4,3-b]pyridazine system. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve yields. Analytical characterization of this compound usually includes HPLC, NMR, and mass spectrometry to confirm its identity and purity.

In the context of drug discovery, N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide represents an interesting scaffold for medicinal chemistry optimization. Computational studies suggest that its molecular geometry may allow for favorable interactions with various biological targets. The presence of both pyridine and triazole rings in its structure provides multiple sites for potential hydrogen bonding and π-π stacking interactions.

Storage and handling of CAS 868969-80-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, it's recommended to store this chemical in a cool, dry place, protected from light. Material Safety Data Sheets (MSDS) provide detailed information about appropriate personal protective equipment and handling procedures.

The future outlook for N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide appears promising, with ongoing research exploring its potential in various applications. Its unique heterocyclic system continues to attract attention from both academic and industrial researchers, particularly in the fields of pharmaceutical development and advanced material science.

For researchers seeking CAS number 868969-80-6, it's important to verify the compound's specifications with suppliers, including purity levels, available quantities, and analytical data. Many chemical databases provide detailed information about this compound's physical and chemical properties, as well as references to relevant scientific literature.

In conclusion, N-(4-methoxyphenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868969-80-6) represents a fascinating example of modern heterocyclic chemistry. Its complex structure and potential applications make it a compound worth watching in the coming years as research continues to uncover its full potential in various scientific and industrial fields.